Cas no 1249231-07-9 (2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol)

• Product Name: 2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol
• CAS No: 1249231-07-9
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 5187412
• PubChem ID: 61348132
• Update Time: 2025-06-11

2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-methylthiophen-2-yl)ethan-1-ol
• 2-Amino-2-(3-methyl-thiophen-2-yl)-ethanol
• 2-Thiopheneethanol, β-amino-3-methyl-
• 2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol

• Inchi： 1S/C7H11NOS/c1-5-2-3-10-7(5)6(8)4-9/h2-3,6,9H,4,8H2,1H3
• InChI Key： SKSYCEDURIYPGT-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• XLogP3: 0.2
• Topological Polar Surface Area: 74.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol

Research Brief on 2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol (CAS: 1249231-07-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol (CAS: 1249231-07-9) is a chiral amino alcohol derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by a thiophene ring substituted with a methyl group and an amino alcohol side chain, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its role as a precursor for the development of novel therapeutic agents targeting various diseases, including neurological disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol in the synthesis of small-molecule modulators of G-protein-coupled receptors (GPCRs). The researchers utilized this compound as a key intermediate to develop a series of potent and selective dopamine D2 receptor ligands, highlighting its potential in the treatment of Parkinson's disease and schizophrenia. The study emphasized the compound's structural flexibility, which allows for facile modifications to optimize pharmacokinetic properties.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the use of 2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol as a scaffold for designing novel antifungal agents. The study synthesized a library of derivatives and evaluated their activity against Candida albicans and Aspergillus fumigatus. Several compounds exhibited promising minimum inhibitory concentrations (MICs), with one derivative showing comparable efficacy to fluconazole. The researchers attributed this activity to the compound's ability to disrupt fungal cell wall biosynthesis, suggesting its potential as a lead structure for further optimization.

Another significant application of 2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol was reported in cancer research. A 2024 study in the European Journal of Medicinal Chemistry described its incorporation into hybrid molecules targeting histone deacetylases (HDACs) and microtubules. These dual-targeting agents demonstrated potent antiproliferative effects against multiple cancer cell lines, with IC50 values in the nanomolar range. The researchers highlighted the compound's role in enhancing blood-brain barrier penetration, making it particularly valuable for developing treatments for glioblastoma and other central nervous system malignancies.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce 2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol. A 2023 paper in Organic Process Research & Development presented a novel biocatalytic approach using engineered aminotransferases, achieving high enantioselectivity (>99% ee) and yield (85%) under mild reaction conditions. This green chemistry method significantly reduces the environmental impact compared to traditional synthetic routes while maintaining high purity standards required for pharmaceutical applications.

Pharmacokinetic studies of 2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol derivatives have also progressed significantly. Recent in vivo investigations published in Drug Metabolism and Disposition revealed favorable absorption and distribution profiles for several lead compounds, with particular attention to their metabolic stability and potential drug-drug interactions. These findings support the continued development of this chemical scaffold for clinical applications.

In conclusion, 2-Amino-2-(3-methylthiophen-2-yl)ethan-1-ol (CAS: 1249231-07-9) represents a promising chemical entity with diverse applications in drug discovery and development. Recent research has expanded our understanding of its therapeutic potential across multiple disease areas, while advances in synthetic methodology have improved access to this valuable building block. Future studies will likely focus on advancing lead compounds through preclinical development and exploring additional biological targets that may benefit from this versatile scaffold.